Cas no 819071-06-2 (7-Benzoxazolecarboxylic acid, 2-(2-hydroxyphenyl)-, methyl ester)

7-Benzoxazolecarboxylic acid, 2-(2-hydroxyphenyl)-, methyl ester structure
819071-06-2 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-(2-hydroxyphenyl)-, methyl ester
CAS No:819071-06-2
MF:C15H11NO4
MW:269.252144098282
CID:702686
PubChem ID:136027360
Update Time:2025-04-19

7-Benzoxazolecarboxylic acid, 2-(2-hydroxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-Benzoxazolecarboxylic acid, 2-(2-hydroxyphenyl)-, methyl ester
    • methyl 2-(6-oxocyclohexa-2,4-dien-1-ylidene)-3H-1,3-benzoxazole-7-carboxylate
    • SCHEMBL5620312
    • methyl 2-(2-hydroxyphenyl)benzo[d]oxazole-7-carboxylate
    • Methyl 2-(2-Hydroxy-phenyl)-benzooxazole-7-carboxylate
    • Methyl 2-(6-oxocyclohexa-2,4-dien-1-ylidene)-2,3-dihydro-1,3-benzoxazole-7-carboxylate
    • MPGCBKITOBODHY-UHFFFAOYSA-N
    • CHEMBL405184
    • 819071-06-2
    • DTXSID50740686
    • Inchi: 1S/C15H11NO4/c1-19-15(18)10-6-4-7-11-13(10)20-14(16-11)9-5-2-3-8-12(9)17/h2-8,17H,1H3
    • InChI Key: MPGCBKITOBODHY-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2O)=NC2C=CC=C(C(=O)OC)C1=2

Computed Properties

  • Exact Mass: 269.06880783g/mol
  • Monoisotopic Mass: 269.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 72.6Ų
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